5-Methylcytosine hydrochloride

Specification

• CAS No.: 58366-64-6
• Molecular Formula: C5H8ClN3O
• Molecular Weight: 161.59 g/mol
• IUPAC Name: 6-amino-5-methyl-1H-pyrimidin-2-one;hydrochloride
• Standard InChI: InChI=1S/C5H7N3O.ClH/c1-3-2-7-5(9)8-4(3)6;/h2H,1H3,(H3,6,7,8,9);1H
• Standard InChI Key: ANWMULVRPAUPJT-UHFFFAOYSA-N
• SMILES: CC1=C(NC(=O)N=C1)N.Cl
• Canonical SMILES: CC1=C(NC(=O)N=C1)N.Cl

Introduction

5-Methylcytosine hydrochloride, with the Chemical Abstracts Service (CAS) number 58366-64-6, is a modified form of the nucleobase cytosine. It plays a significant role in epigenetic regulation and gene expression. This compound is characterized by the addition of a methyl group at the 5-position of the cytosine base, which influences various biological processes, including genomic imprinting and transcriptional regulation.

Biological Functions and Applications

5-Methylcytosine hydrochloride is crucial in various biological contexts:

• Gene Regulation: It is involved in the regulation of gene expression through its role as an epigenetic marker. Methylation of cytosine residues can inhibit transcription by altering chromatin structure and accessibility to transcription factors.

• Genomic Imprinting: This compound plays a significant role in genomic imprinting, where certain genes are expressed in a parent-of-origin-specific manner.

• Transposable Element Suppression: It helps inhibit transposable elements, thus maintaining genomic stability.

Research Applications

5-Methylcytosine hydrochloride has been utilized in various research applications:

• High-Performance Liquid Chromatography (HPLC): Used as a standard for estimating global methylation rates.

• Mass Spectrometry: Employed in high-resolution mass spectrometric analysis to study DNA methylation patterns.

Synthesis and Stability